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Compound of Interest

Compound Name: L-Leucine

Cat. No.: B10760876 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate, procedural, and step-by-step

guidance for the safe use, storage, and disposal of L-Leucine, ensuring both personal safety

and the integrity of experimental work. While L-Leucine is generally considered non-

hazardous, adherence to standard laboratory safety protocols is essential to minimize

exposure and prevent contamination.[1][2]

Personal Protective Equipment (PPE)
To ensure safe handling and minimize exposure to L-Leucine, the following personal protective

equipment is recommended:
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PPE Category Recommendation Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[3]

Protects eyes from accidental

splashes or airborne dust

particles.

Hand Protection Nitrile rubber gloves.[4][5]

Prevents direct skin contact.

Gloves should be inspected

before use and removed

properly to avoid skin contact

with the product.[4]

Skin and Body Protection Laboratory coat.[3]
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal handling conditions

with adequate ventilation. A

NIOSH-approved N95 or P1

dust mask may be used if dust

is generated.[4]

Minimizes the inhalation of

airborne particles.

Operational Plan for Safe Handling and Storage
A systematic approach to handling and storing L-Leucine is crucial for maintaining a safe

laboratory environment.

Handling:

Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume

hood.[3][6]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]
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Keep away from incompatible substances such as strong oxidizers.[1]

Store protected from moisture and light.[3]

First Aid Measures
In the event of exposure to L-Leucine, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[4][8]

Skin Contact

Wash the affected area with soap and plenty of

water.[4] If irritation persists, seek medical

attention.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing.[1][2] If eye irritation

persists, get medical advice/attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. If the person feels unwell, call a poison

center or physician.[1][9]

Spill and Disposal Procedures
Spill Cleanup: In the event of a spill, adhere to the following cleanup protocol:

Ventilate the area.

Wear appropriate PPE as outlined above.

Contain the spill. For solid L-Leucine, sweep or vacuum the material, avoiding dust

generation.[6][8] For spills that are already wet, make them wetter to prevent dust from

becoming airborne before sweeping them up into a closed container.[8]

Place the spilled material into a suitable, sealed container for disposal.[1]
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Clean the spill area with a suitable cleaning agent and wash the site after material pickup is

complete.[1][6]

Disposal: L-Leucine should be disposed of in accordance with local, state, and federal

regulations.[8] It is generally not considered hazardous waste.[1] Unused L-Leucine and

contaminated materials (e.g., gloves, weighing paper) should be collected in a clearly labeled,

sealed container.[6] Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]

Quantitative Data
The following table summarizes key quantitative data for L-Leucine:

Property Value

Molecular Formula C₆H₁₃NO₂[1]

Molecular Weight 131.17 g/mol [8]

Melting Point 268 °C[1]

Solubility Soluble in water.[1]

log Pow (n-octanol/water) -1.59 (25 °C)[10]

Occupational Exposure Limits None established.[3][4]

Experimental Workflow: L-Leucine Spill
Management
The following diagram illustrates the step-by-step workflow for managing a spill of L-Leucine in

a laboratory setting.
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Workflow for managing a chemical spill of L-Leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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